5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 4-hydroxy-5-[(Z)-(2-methylindol-3-ylidene)methyl]-3H-1,3-thiazole-2-thione
• InChI: InChI=1S/C13H10N2OS2/c1-7-9(6-11-12(16)15-13(17)18-11)8-4-2-3-5-10(8)14-7/h2-6,16H,1H3,(H,15,17)/b9-6+
• InChI Key: WLJWZBSPNFVJBA-RMKNXTFCSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C1=CC3=C(NC(=S)S3)O
• Isomeric SMILES: CC\1=NC2=CC=CC=C2/C1=C/C3=C(NC(=S)S3)O
• Molecular Formula: C13H10N2OS2
• Molecular Weight: 274.4 g/mol

Description

5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has shown potential for scientific research applications. This compound has been of great interest to researchers due to its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes and pathways involved in inflammation and cancer cell growth. It may also interact with cellular proteins and DNA, leading to changes in gene expression and cell function.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one has a range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models. In addition, this compound has been reported to have antimicrobial activity against certain bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its unique structure, which may lead to the development of new drugs and therapeutic agents. However, one limitation of this compound is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one. One area of interest is the development of new drugs and therapeutic agents based on the structure of this compound. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to a better understanding of its therapeutic potential. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential for clinical use.
In conclusion, 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has shown potential for scientific research applications. Its unique structure and potential therapeutic properties have attracted the attention of researchers in various fields. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-methyl-1H-indole-3-carbaldehyde and thiosemicarbazide in the presence of acetic acid. The reaction mixture is heated and stirred for several hours, and the resulting product is purified by recrystallization. This method has been reported to yield high purity and high yield of the product.

Scientific Research Applications

The unique structure of 5-[(2-methyl-1H-indol-3-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one has attracted the attention of researchers in various fields. This compound has been investigated for its potential therapeutic properties, including anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use in the development of new drugs.